Cas no 24338-53-2 (3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-)

3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)- structure
24338-53-2 structure
Product Name:3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-
CAS No:24338-53-2
MF:C19H22O7
MW:362.373786449432
CID:255833
PubChem ID:72505
Update Time:2025-04-19

3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)- Chemical and Physical Properties

Names and Identifiers

    • 3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-
    • Nagilactone C
    • 3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethy
    • NSC 117884
    • NSC 211500
    • (1S,2S,4R,5R,6R,9S,10R,17R)-5,10-dihydroxy-1,6-dimethyl-12-propan-2-yl-3,8,13-trioxapentacyclo[7.7.1.02,4.06,17.011,16]heptadeca-11,15-diene-7,14-dione
    • dihydroxy-isopropyl-dimethyl-[?]dione
    • DTXSID401019971
    • 3J2
    • NagilactoneC
    • 38MVA8L9PT
    • Podolactone B, 7, 8-deepoxy-8,14-didehydro-15,16-dideoxy-7-hydroxy-, (7.beta.)-
    • NSC211500
    • 3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione, 1aalpha,2,2a,4abeta,4bbeta,5,9b,9calpha-octahydro-2alpha,5alpha-dihydroxy-6-isopropyl-2abeta,9balpha-dimethyl- (8CI) Podolactone B, 7,8-deepoxy-8,14-didehydro-15,16-dideoxy-7-hydroxy-, (1alpha,2alpha,7beta)-
    • FS-8707
    • (1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-1a,2,2a,4a,4b,5,9b,9c-Octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-3H,8H-furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione
    • (1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-2,5-dihydroxy-2a,9b-dimethyl-6-(propan-2-yl)-1a,2,2a,4a,4b,5,9b,9c-octahydro-3H,8H-oxireno[5,6][2]benzofuro[7,1-fg]isochromene-3,8-dione
    • Podolactone B, 7,8-deepoxy-8,14-didehydro-15,16-dideoxy-7-hydroxy-, (1alpha,2alpha,7beta)-
    • CS-0023609
    • CHEMBL487996
    • HY-N3215
    • NSC-211500
    • NSC117884
    • NSC-117884
    • C19H22O7
    • (1S, 2S, 4R, 5R, 6R, 9S, 10R, 17R)-5, 10-dihydroxy-1, 6-dimethyl-12-propan-2-yl-3, 8, 13-trioxapentacyclo[7.7.1.02, 4.06, 17.011, 16]heptadeca-11, 15-diene-7, 14-dione
    • 3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione, 1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-, (1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)-
    • AKOS040762092
    • 24338-53-2
    • Podolactone B,8-deepoxy-8,14-didehydro-15,16-dideoxy-7-hydroxy-, (7.beta.)-
    • NAGILACTONE
    • 5,10-Dihydroxy-1,6-dimethyl-12-propan-2-yl-3,8,13-trioxapentacyclo[7.7.1.02,4.06,17.011,16]heptadeca-11,15-diene-7,14-dione
    • (1S,2S,4R,5R,6R,9S,10R,17R)-5,10-dihydroxy-1,6-dimethyl-12-propan-2-yl-3,8,13-trioxapentacyclo[7.7.1.0^{2,4.0^{6,17.0^{11,16]heptadeca-11,15-diene-7,14-dione
    • Neuro_000110
    • CHEMBL176006
    • NS00067922
    • NAGILACTONE C (RICE UNIVERSITY)
    • BDBM50044557
    • DTXCID301477831
    • (1S,2S,4R,5R,6R,9S,10R,17R)-5,10-dihydroxy-1,6-dimethyl-12-propan-2-yl-3,8,13-trioxapentacyclo(7.7.1.02,4.06,17.011,16)heptadeca-11,15-diene-7,14-dione
    • Inchi: 1S/C19H22O7/c1-6(2)11-9-7(5-8(20)24-11)18(3)14-12(10(9)21)26-17(23)19(14,4)15(22)13-16(18)25-13/h5-6,10,12-16,21-22H,1-4H3/t10-,12-,13-,14-,15+,16-,18-,19-/m1/s1
    • InChI Key: DGNOPGIIPQKNHD-RSKPZANQSA-N
    • SMILES: O1[C@@H]2[C@@H]([C@]3(C)C(=O)O[C@@H]4[C@@H](C5=C(C(C)C)OC(C=C5[C@@](C)([C@H]12)[C@H]34)=O)O)O

Computed Properties

  • Exact Mass: 362.13700
  • Monoisotopic Mass: 362.13655304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 811
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.2
  • Topological Polar Surface Area: 106Ų

Experimental Properties

  • Color/Form: Powder
  • Density: 1.47±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 290 ºC
  • Boiling Point: 667.3±55.0 °C at 760 mmHg
  • Flash Point: 244.9±25.0 °C
  • Solubility: Slightly soluble (3 g/l) (25 º C),
  • PSA: 109.50000
  • LogP: 0.75770
  • Vapor Pressure: 0.0±4.6 mmHg at 25°C

3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)- Security Information

3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)- Pricemore >>

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3H,8H-Furo[2',3',4':4,5]oxireno[7,8]naphtho[2,1-c]pyran-3,8-dione,1a,2,2a,4a,4b,5,9b,9c-octahydro-2,5-dihydroxy-2a,9b-dimethyl-6-(1-methylethyl)-,(1aR,2R,2aR,4aS,4bR,5R,9bS,9cS)- Related Literature

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